(1-Methoxyprop-2-yn-1-yl)cyclopropane

• Molecular Formula: C7H10O
• Molecular Weight: 110.15 g/mol
• IUPAC Name: 1-methoxyprop-2-ynylcyclopropane
• InChI: InChI=1S/C7H10O/c1-3-7(8-2)6-4-5-6/h1,6-7H,4-5H2,2H3
• InChI Key: KXCZHWGVBJARKU-UHFFFAOYSA-N
• Canonical SMILES: COC(C#C)C1CC1

Description

"(1-Methoxyprop-2-yn-1-yl)cyclopropane" is a cyclopropane derivative featuring a methoxypropargyl substituent. The compound combines the strained cyclopropane ring with a propargyl ether group, which introduces unique electronic and steric properties. Cyclopropane derivatives are widely studied for their reactivity in organic synthesis, catalytic applications, and biological activities due to the ring’s inherent strain and substituent effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Methoxyprop-2-yn-1-yl)cyclopropane can be achieved through several methods. One common approach involves the reaction of cyclopropylmethyl bromide with propargyl alcohol in the presence of a base such as potassium carbonate. The reaction is typically carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction .

Industrial Production Methods

Industrial production of (1-Methoxyprop-2-yn-1-yl)cyclopropane may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as distillation and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

(1-Methoxyprop-2-yn-1-yl)cyclopropane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the alkyne group to an alkene or alkane.

Substitution: Nucleophilic substitution reactions can occur at the cyclopropane ring or the methoxy group, leading to the formation of different substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2), palladium on carbon (Pd/C)

Substitution: Sodium hydride (NaH), potassium carbonate (K2CO3)

Major Products Formed

Oxidation: Carboxylic acids, ketones

Reduction: Alkenes, alkanes

Substitution: Substituted cyclopropane derivatives

Scientific Research Applications

(1-Methoxyprop-2-yn-1-yl)cyclopropane has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules through cycloaddition reactions.

Biology: The compound can be used as a probe to study enzyme-catalyzed reactions involving cyclopropane rings.

Industry: Utilized in the production of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of (1-Methoxyprop-2-yn-1-yl)cyclopropane involves its interaction with molecular targets through its reactive functional groups. The cyclopropane ring, due to its ring strain, is highly reactive and can participate in various chemical reactions. The methoxypropynyl group can undergo nucleophilic or electrophilic attacks, leading to the formation of new bonds and products. These interactions are crucial in determining the compound’s reactivity and applications .

Comparison with Similar Compounds

Comparison with Similar Cyclopropane Derivatives

Structural and Functional Group Variations

Cyclopropane derivatives vary significantly based on substituent type and position. Below is a comparative analysis of key analogs:

Compound	Substituent(s)	Functional Groups	Key Properties/Applications	References
(1-Methoxyprop-2-yn-1-yl)cyclopropane	Methoxypropargyl	Ether, alkyne	Potential for click chemistry, strained ring reactivity	Estimated
1-(3-Methoxyphenyl)cyclopropane-1-carboxylate	Methoxyphenyl, ester	Aryl, ester	Pharmaceutical intermediates, solid-state stability
Methoxy-MA (MMA)	cis-cyclopropane, methoxy	Cyclopropane, ether	Biological activity (e.g., in M. tuberculosis)
1-[1-(Hydroxyimino)ethyl]-N-(2-methoxyphenyl)cyclopropanecarboxamide	Hydroxyimino, carboxamide	Amide, oxime	Structural studies, hydrogen bonding networks
(Prop-2-yn-1-ylsulfanyl)carbonitrile	Propargyl thioether	Thioether, nitrile	Reactive intermediate (limited toxicological data)

Key Observations:

• Steric Strain : The cyclopropane ring’s strain is influenced by substituents. For example, cis/trans configurations in methoxy-MA derivatives affect biological activity , suggesting that substituent geometry in the target compound could modulate its reactivity.
• Reactivity: Propargyl ethers are known for participation in click chemistry (e.g., Huisgen cycloaddition), whereas carboxamides () are more suited for hydrogen bonding-driven applications.

Molecular Modeling and Conformational Behavior

The OPLS-AA force field parameters for cyclopropane () highlight challenges in simulating substituent effects. The methoxypropargyl group may require tailored parameters to account for:

• Angle Bending : The propargyl chain’s linearity vs. the cyclopropane’s 60° angles.
• Torsional Strain : Alkyne rotation barriers compared to bulkier groups like aryl esters. Improvements in force fields for cyclopropanes () suggest that accurate modeling of the target compound would benefit from hybrid quantum mechanics/molecular mechanics (QM/MM) approaches.